Cas no 18210-38-3 (4-METHYL-5-P-TOLYL-THIOPHENE-2-CARBOXYLIC ACID)

• Product Name: 4-METHYL-5-P-TOLYL-THIOPHENE-2-CARBOXYLIC ACID
• CAS No: 18210-38-3
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 877450
• Update Time: 2026-04-29

4-METHYL-5-P-TOLYL-THIOPHENE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-5-P-TOLYL-THIOPHENE-2-CARBOXYLIC ACID
• 4-METHYL-5-(4-METHYLPHENYL)-2-THIOPHENECARBOXYLIC ACID
• AKOS B022212
• AKOS MSC-0713
• ART-CHEM-BB B022212

Computed Properties

• Exact Mass: 232.05600

Experimental Properties

• PSA: 65.54000
• LogP: 3.73010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-METHYL-5-P-TOLYL-THIOPHENE-2-CARBOXYLIC ACID

4-METHYL-5-P-TOLYL-THIOPHENE-2-CARBOXYLIC ACID (CAS No. 18210-38-3): Properties, Applications, and Market Insights

4-Methyl-5-p-tolyl-thiophene-2-carboxylic acid (CAS No. 18210-38-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This thiophene derivative is characterized by its unique molecular structure, which combines a methyl group, a p-tolyl group, and a carboxylic acid functional group. Its versatility and reactivity make it a valuable intermediate in synthetic chemistry.

The compound's chemical formula is C₁₃H₁₂O₂S, and it typically appears as a white to off-white crystalline powder. Its molecular weight is 232.30 g/mol, and it exhibits moderate solubility in organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and dichloromethane. The presence of the thiophene ring in its structure contributes to its stability and reactivity, making it a preferred choice for various synthetic applications.

One of the most notable applications of 4-methyl-5-p-tolyl-thiophene-2-carboxylic acid is in the pharmaceutical industry. Researchers have explored its potential as a building block for drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. The compound's ability to interact with biological targets has sparked interest in its use for designing novel therapeutic molecules. Additionally, its derivatives have shown promise in cancer research, where they are being investigated for their potential to inhibit specific enzymes involved in tumor growth.

In the agrochemical sector, 4-methyl-5-p-tolyl-thiophene-2-carboxylic acid serves as a key intermediate for the synthesis of pesticides and herbicides. Its structural features allow for the creation of compounds that target specific pests while minimizing environmental impact. This aligns with the growing demand for sustainable agriculture solutions, a hot topic among farmers and environmentalists alike.

The material science community has also taken an interest in this compound due to its potential applications in organic electronics. Thiophene-based molecules are known for their conductive properties, and 4-methyl-5-p-tolyl-thiophene-2-carboxylic acid could play a role in the development of organic semiconductors, solar cells, and light-emitting diodes (LEDs). As the world shifts toward renewable energy and green technology, this compound's relevance continues to grow.

From a market perspective, the demand for 4-methyl-5-p-tolyl-thiophene-2-carboxylic acid is expected to rise, driven by its diverse applications and the increasing focus on custom synthesis in the chemical industry. Manufacturers are investing in scalable production methods to meet the needs of pharmaceutical and agrochemical companies. Furthermore, the compound's role in high-value chemical intermediates makes it a lucrative product for suppliers specializing in fine chemicals.

For researchers and industry professionals, understanding the synthesis pathways of 4-methyl-5-p-tolyl-thiophene-2-carboxylic acid is crucial. Common methods involve the condensation of appropriate precursors followed by oxidation or hydrolysis steps. Optimizing these processes can enhance yield and purity, which are critical factors for commercial success.

In conclusion, 4-methyl-5-p-tolyl-thiophene-2-carboxylic acid (CAS No. 18210-38-3) is a multifaceted compound with significant potential across multiple industries. Its applications in drug development, agrochemicals, and advanced materials highlight its importance in modern chemistry. As research continues to uncover new uses for this molecule, its market value and scientific relevance are poised to expand further.